Cas no 1803881-55-1 (5-Iodo-4-(trifluoromethyl)nicotinamide)

• Product Name: 5-Iodo-4-(trifluoromethyl)nicotinamide
• CAS No: 1803881-55-1
• MF: C₇H₄F₃IN₂O
• MW: 316.019144058228
• CID: 4908764
• Update Time: 2025-10-12

5-Iodo-4-(trifluoromethyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4-(trifluoromethyl)nicotinamide

• Inchi： 1S/C7H4F3IN2O/c8-7(9,10)5-3(6(12)14)1-13-2-4(5)11/h1-2H,(H2,12,14)
• InChI Key： YBFJOOYPAXHZOM-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(N)=O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.3
• Topological Polar Surface Area: 56

Additional information on 5-Iodo-4-(trifluoromethyl)nicotinamide

5-Iodo-4-(Trifluoromethyl)Nicotinamide: A Comprehensive Overview

5-Iodo-4-(Trifluoromethyl)Nicotinamide (CAS No. 1803881-55-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring an iodo group and a trifluoromethyl substituent, has garnered attention due to its potential applications in drug design and development. The molecule belongs to the class of nicotinamides, which are derivatives of nicotinic acid, a key component in various biological processes.

The nicotinamide backbone of this compound serves as a versatile platform for functionalization. The presence of the trifluoromethyl group introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability. Similarly, the iodo substituent enhances the molecule's ability to participate in various chemical transformations, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the role of 5-Iodo-4-(Trifluoromethyl)Nicotinamide in the development of novel therapeutic agents. For instance, researchers have explored its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. The compound's ability to undergo nucleophilic substitution reactions has been particularly useful in this context.

In terms of synthesis, 5-Iodo-4-(Trifluoromethyl)Nicotinamide is typically prepared through a multi-step process involving halogenation and substitution reactions. The introduction of the trifluoromethyl group is often achieved via electrophilic substitution, while the iodo group is introduced using iodination techniques. These methods ensure high yields and purity, making the compound suitable for large-scale production.

The pharmacokinetic properties of 5-Iodo-4-(Trifluoromethyl)Nicotinamide have also been extensively studied. Research indicates that the compound exhibits favorable absorption and distribution profiles, which are critical for its potential use as a drug candidate. Additionally, its metabolic stability has been evaluated, providing insights into its suitability for long-term therapeutic applications.

From an environmental perspective, the degradation pathways of 5-Iodo-4-(Trifluoromethyl)Nicotinamide have been investigated to assess its eco-friendliness. Studies suggest that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental impact. This is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 5-Iodo-4-(Trifluoromethyl)Nicotinamide (CAS No. 1803881-55-1) is a versatile compound with promising applications in drug discovery and chemical synthesis. Its unique structural features and favorable pharmacokinetic properties make it a valuable tool for researchers in various scientific disciplines. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern medicine.